4-Methoxyphenyl-3-O-allyl-2,4,6-tri-O-benzyl-b-D-galactopyranoside

• IUPAC Name: (2S,3R,4S,5S,6R)-2-(4-methoxyphenoxy)-3,5-bis(phenylmethoxy)-6-(phenylmethoxymethyl)-4-prop-2-enoxyoxane
• InChI: InChI=1S/C37H40O7/c1-3-23-40-35-34(41-25-29-15-9-5-10-16-29)33(27-39-24-28-13-7-4-8-14-28)44-37(43-32-21-19-31(38-2)20-22-32)36(35)42-26-30-17-11-6-12-18-30/h3-22,33-37H,1,23-27H2,2H3/t33-,34+,35+,36-,37-/m1/s1
• InChI Key: PCFCFUKSOUWFBG-WNRBQEJJSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OC2C(C(C(C(O2)COCC3=CC=CC=C3)OCC4=CC=CC=C4)OCC=C)OCC5=CC=CC=C5
• Isomeric SMILES: COC1=CC=C(C=C1)O[C@H]2[C@@H]([C@H]([C@H]([C@H](O2)COCC3=CC=CC=C3)OCC4=CC=CC=C4)OCC=C)OCC5=CC=CC=C5
• Molecular Formula: C37H40O7
• Molecular Weight: 596.7 g/mol

Description

4-Methoxyphenyl-3-O-allyl-2,4,6-tri-O-benzyl-b-D-galactopyranoside is a significant chemical entity in biomedical research. It acts as a vital precursor in the research and development of severe afflictions, notably cancer and infectious diseases.

Molecular Structure Analysis

The IUPAC name for this compound is (2S,3R,4S,5S,6R)-2-(4-methoxyphenoxy)-3,5-bis(phenylmethoxy)-6-(phenylmethoxymethyl)-4-prop-2-enoxyoxane. Its molecular formula is C37H40O7, and it has a molecular weight of 596.7 g/mol.

Scientific Research Applications

Glycosylation Studies

One application of 4-Methoxyphenyl-3-O-allyl-2,4,6-tri-O-benzyl-b-D-galactopyranoside is in glycosylation studies. Research by Chen and Kong (2003) demonstrates that glycosylation of 4-methoxyphenyl 2,3,6-tri-O-benzoyl-β-d-glucopyranoside with certain galactosyl donors leads to α-linked products, indicating α-stereoselectivity in spite of the C2 ester capable of neighboring group participation (Chen & Kong, 2003).

Synthesis of Oligosaccharides

Gigg and Warren (1974) utilized 4-Methoxyphenyl-3-O-allyl-2,4,6-tri-O-benzyl-b-D-galactopyranoside in the synthesis of oligosaccharides containing a galactose residue substituted at the 3-position. They also investigated the use of the but-2-enyl (crotyl) ether system for protecting hydroxy-groups in carbohydrate chemistry (Gigg & Warren, 1974).

Mechanism of Action

Target of Action

The primary targets of 4-Methoxyphenyl-3-O-allyl-2,4,6-tri-O-benzyl-b-D-galactopyranoside are specific enzymes responsible for the progression of debilitating conditions like cancer, diabetes, and viral infections .

Mode of Action

This compound acts as a glycoside inhibitor, intricately targeting and combating these specific enzymes

Pharmacokinetics

Its solubility in dmso, meoh, dmf, dcm, and etoac suggests that it may have good bioavailability.

Result of Action

It is known to play a vital role in the research and development of treatments for catastrophic afflictions, notably cancer and infectious diseases .

Action Environment

It is known that the compound is heat sensitive and should be stored at temperatures below 0°c . This suggests that temperature could significantly influence its stability and efficacy.

Safety and Hazards

The compound is not classified as a dangerous substance according to GHS.

Future Directions

Given its role as a vital precursor in the research and development of severe afflictions, notably cancer and infectious diseases, this compound is likely to continue being a subject of interest in biomedical research. Its potential as a glycoside inhibitor suggests it could be further explored for therapeutic applications in various diseases.